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Compound of Interest

Compound Name: Sodium nitrate

CAS No.: 15621-57-5

Cat. No.: B1174521

Get Quote

Application Note: Sodium Nitrate Density
Gradient Centrifugation
Introduction & Mechanistic Basis[2]
Sodium Nitrate (NaNO₃) is a highly soluble, chaotropic salt capable of forming density

gradients suitable for separating biological particles based on their buoyant density (isopycnic

centrifugation) or sedimentation coefficient (rate-zonal centrifugation).

Why Choose Sodium Nitrate?
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Feature
Sodium Nitrate
(NaNO₃)

Sucrose
Cesium Chloride
(CsCl)

Max Density (25°C) ~1.38 g/mL ~1.32 g/mL ~1.91 g/mL

Viscosity Low (Newtonian)
High (Non-Newtonian

at high conc.)
Very Low

Osmotic Pressure High Very High High

Cost Low Low High

Primary Utility
Viruses, Lipoproteins,

Membranes
Organelles, Viruses DNA, RNA, Viruses

Mechanism of Action: Unlike CsCl, which forms self-generating gradients easily, NaNO₃ is best

utilized in pre-formed gradients (step or continuous). Under centrifugal force, macromolecules

migrate until they reach a position where the solvent density equals their own buoyant density (

). The low viscosity of NaNO₃ facilitates rapid particle migration, reducing run times compared
to sucrose.

Physicochemical Properties & Reference Data
Precise gradient formation requires accurate density data. Use the table below to prepare stock

solutions.

Table 1: Density and Concentration of Aqueous NaNO₃
at 25°C
Data interpolated from standard physicochemical tables.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration (%
w/w)

Molarity (M)
Density (

, g/mL)

Refractive Index (

)*

5% 0.60 1.032 1.341

10% 1.25 1.068 1.348

20% 2.65 1.145 1.363

30% 4.20 1.230 1.380

40% 5.95 1.325 1.398

45% (Near Saturation) 7.00 ~1.375 1.410

> Note: Refractive indices are approximations. Always verify gradients using a refractometer

before loading samples.

Experimental Protocol
Phase A: Stock Solution Preparation
Reagents Required:

Sodium Nitrate (NaNO₃), ACS Reagent Grade (≥99.0%).[1]

Buffer Buffer (e.g., 10 mM Tris-HCl, pH 7.5, 1 mM EDTA). Avoid phosphate buffers if

precipitation with Na+ is a concern at high concentrations, though typically safe.

Ultrapure Water (18.2 MΩ).

Protocol:

Calculate: Determine the target density range for your macromolecule (e.g., Adenovirus

1.34 g/mL; Membranes

1.15 g/mL).
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Dissolve: To prepare a saturated stock (approx. 47% w/w), dissolve 90 g of NaNO₃ in 100

mL of buffer.

Tip: Dissolution is endothermic. Warm the solution slightly (30°C) to speed up dissolution,

then cool to room temperature.

Filter: Filter sterilize through a 0.22 µm PES membrane to remove particulates.

Verify: Measure the refractive index of the stock to confirm density using Table 1.

Phase B: Gradient Formation (Discontinuous Step
Gradient)
For a standard SW 41 Ti (Beckman) or equivalent rotor tube (13.2 mL):

Prepare Solutions: Dilute the stock solution to create three distinct density layers (Light,

Medium, Heavy).

Example for Enveloped Virus: 20% (1.14 g/mL), 30% (1.23 g/mL), 40% (1.32 g/mL).

Layering:

Pipette 3.0 mL of the Heavy solution to the bottom of the tube.

Carefully overlay 3.0 mL of the Medium solution.

Carefully overlay 3.0 mL of the Light solution.

Diffusion (Optional): Allow the tube to sit at 4°C for 2-4 hours to smooth the interfaces into a

quasi-continuous gradient, or proceed immediately for sharp band collection.

Phase C: Sample Loading & Centrifugation
Loading: Gently layer 1.0 - 2.0 mL of the crude macromolecule sample (clarified lysate) on

top of the gradient.

Balancing: Ensure tubes are balanced to within 0.01 g.
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Centrifugation Parameters:

Rotor: Swinging Bucket (e.g., SW 41 Ti, SW 28).

Speed: 25,000 – 35,000 RPM (approx. 100,000 – 150,000 x g).

Time: 2 – 4 hours (Rate-Zonal) or 16 – 24 hours (Isopycnic Equilibrium).

Temperature: 4°C (Crucial to prevent heating, though NaNO₃ solubility is temp-dependent;

ensure rotor chamber is regulated).

Phase D: Fractionation & Analysis
Visual Inspection: Look for light-scattering bands. Viral bands often appear bluish-white.

Collection: Puncture the bottom of the tube or pipette from the meniscus (top-down) to

collect 0.5 mL fractions.

Validation:

Measure Refractive Index of each fraction to determine density.

Assay fractions for protein (A280), DNA (A260), or specific activity (infectivity/enzyme

assay).

Visual Workflow & Logic
The following diagram illustrates the decision logic and experimental workflow for NaNO₃

centrifugation.
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Start: Macromolecule Purification

Check Target Density
(Is it < 1.38 g/mL?)

Check Salt Tolerance
(Is sample stable in high ionic strength?)

Yes (<1.4)

Use CsCl Gradient
(Density > 1.4 g/mL)

No (>1.4)

Use Sucrose Gradient
(Salt Sensitive)

No

Proceed with NaNO3

Yes

1. Prepare Saturated NaNO3 Stock
(Filter 0.22 µm)

2. Form Gradient
(Layer 20% / 30% / 40%)

3. Load Sample
(Overlay on top)

4. Ultracentrifugation
(100,000 x g, 4-16 hrs)

5. Fractionate & Analyze
(RI, A280, SDS-PAGE)

Click to download full resolution via product page
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Caption: Decision logic and workflow for selecting and executing Sodium Nitrate density

gradient centrifugation.

Critical Considerations & Troubleshooting
Safety Warning (Oxidizer)
Sodium Nitrate is a strong oxidizer.

Do NOT mix solid NaNO₃ with organic solvents or reducing agents (risk of

combustion/explosion).

In solution, it is generally safe, but waste should be handled according to "Oxidizing Liquid"

protocols.

Compatibility: Ensure your centrifuge tubes (Polypropylene, Polyallomer) are compatible with

high-salt nitrate solutions.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in Gradient
Temperature too low or

concentration too high.

Ensure rotor temp is ≥4°C. Do

not exceed 45% w/w stock.

Diffuse Bands
Diffusion time too long or spin

time too short.

Reduce dwell time before spin.

Increase g-force.

Sample Aggregation
High ionic strength ("Salting

out").

Switch to Sucrose or Iodixanol

(OptiPrep) if protein

precipitates.

Tube Collapse Under-filled tubes.

NaNO₃ is dense; ensure tubes

are filled to recommended

capacity (usually 2-3 mm from

top).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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